Cas no 1187173-24-5 (2-(3-Fluorophenyl)piperidine hydrochloride)

• Product Name: 2-(3-Fluorophenyl)piperidine hydrochloride
• CAS No: 1187173-24-5
• MF: C₁₁H₁₅ClFN
• MW: 215.694905519485
• MDL: MFCD02178958
• CID: 3110730
• PubChem ID: 45073844
• Update Time: 2025-10-20

2-(3-Fluorophenyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluorophenyl)piperidine hydrochloride
• CS-0263422
• 2-(3-Fluorophenyl)piperidinehydrochloride
• 2-(3-fluorophenyl)piperidine;hydrochloride
• EN300-8677279
• 1187173-24-5

• MDL： MFCD02178958
• Inchi： 1S/C11H14FN.ClH/c12-10-5-3-4-9(8-10)11-6-1-2-7-13-11;/h3-5,8,11,13H,1-2,6-7H2;1H
• InChI Key： SDRDQWBXSBEYBV-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)C1CCCCN1

Computed Properties

• Exact Mass: 215.0877053g/mol
• Monoisotopic Mass: 215.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(3-Fluorophenyl)piperidine hydrochloride

Comprehensive Overview of 2-(3-Fluorophenyl)piperidine hydrochloride (CAS No. 1187173-24-5)

2-(3-Fluorophenyl)piperidine hydrochloride (CAS No. 1187173-24-5) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to as 3-FPP hydrochloride, is a white to off-white crystalline powder with applications in medicinal chemistry and drug development. Its molecular formula is C₁₁H₁₄FClN, and it exhibits a molecular weight of 215.69 g/mol. The presence of the fluorophenyl group enhances its lipophilicity, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-(3-Fluorophenyl)piperidine hydrochloride has surged, driven by their role in the development of central nervous system (CNS) therapeutics. Researchers are particularly interested in its potential as a building block for neuroactive drugs, given the piperidine moiety's prevalence in neuromodulators. The compound's hydrochloride salt form improves its solubility, facilitating its use in aqueous formulations. This attribute is critical for drug delivery systems, a hot topic in modern pharmacology.

The synthesis of CAS 1187173-24-5 typically involves the nucleophilic substitution of a halogenated phenyl ring with a piperidine derivative, followed by salt formation with hydrochloric acid. This process is optimized for high yield and purity, ensuring compliance with Good Manufacturing Practices (GMP). Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity, a practice highly valued in quality control laboratories.

From an industrial perspective, 2-(3-Fluorophenyl)piperidine hydrochloride is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting catalytic methods to reduce waste and energy consumption during production. This aligns with global trends toward environmentally friendly chemical processes, a subject frequently searched in academic and industrial forums.

Another area of interest is the compound's potential in precision medicine. Its fluorinated aromatic ring allows for selective interactions with biological targets, a feature explored in structure-activity relationship (SAR) studies. Such research is pivotal for designing next-generation therapeutics, a trending topic in biotech and pharma communities.

In summary, 2-(3-Fluorophenyl)piperidine hydrochloride (CAS No. 1187173-24-5) is a versatile compound with broad applications in drug discovery and development. Its relevance to CNS research, sustainable chemistry, and targeted therapies makes it a focal point for scientists and manufacturers alike. As the pharmaceutical industry evolves, this compound is poised to play a pivotal role in addressing unmet medical needs.